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Compound of Interest

Compound Name: Fmoc-DL-Nle-OH

Cat. No.: B557656

An In-depth Technical Guide on the Safety and Handling of Fmoc-DL-Nle-OH
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide is compiled from publicly available safety data sheets (SDS) for
structurally similar compounds, including Fmoc-D-Nle-OH, Fmoc-L-Nle-OH, and other Fmoc-
protected amino acids. A specific Safety Data Sheet for Fmoc-DL-Nle-OH (CAS No. 144701-
20-2) was not readily available. Therefore, this document should be used as a guideline, and a
comprehensive risk assessment should be conducted by qualified personnel before handling
this chemical.

Chemical Identification and Properties

Fmoc-DL-Nle-OH is a non-proteinogenic amino acid derivative commonly used in peptide
synthesis. The Fmoc (9-fluorenylmethyloxycarbonyl) group is a base-labile protecting group for
the amino functionality.

Table 1: Physical and Chemical Properties of Fmoc-Norleucine Derivatives
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Property Data Source(s)
N-a-(9-

Chemical Name Fluorenylmethoxycarbonyl)- N/A
DL-norleucine

Synonyms Fmoc-DL-Nle-OH N/A

CAS Number 144701-20-2 [1]

Molecular Formula C21H23NO4 [21[31[41[5]

Molecular Weight 353.41 g/mol [2][6]
White to off-white powder or

Appearance _ _ [21[7]
crystalline solid

Melting Point 135-147 °C (for L-isomer) [2][8]
Soluble in Dimethylformamide
(DMF), Dimethyl sulfoxide

Solubility (DMSO), Chloroform, [2][7]

Dichloromethane, Ethyl

Acetate, and Acetone.

Storage Temperature

2-8 °C, desiccated and
protected from light.

[6]

Hazard Identification and GHS Classification

Based on data for similar Fmoc-amino acids, Fmoc-DL-Nle-OH may be classified as follows.

Users should verify the classification with a specific SDS if available.

Table 2: GHS Hazard Classification (Based on Analogs)
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Hazard Class Category Hazard Statement Source(s)
) o H315: Causes skin
Skin Irritation 2 o [9][10]
Irritation
o H319: Causes serious
Eye Irritation 2A [9][10]

eye irritation

Specific target organ
toxicity — single 3
exposure (Respiratory

tract irritation)

H335: May cause
[9]

respiratory irritation

GHS Pictogram:

lesalt text

Signal Word: Warning

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[9]

e P264: Wash skin thoroughly after handling.[9]

e P271: Use only outdoors or in a well-ventilated area.[9]

o P280: Wear protective gloves/ eye protection/ face protection.[9]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[9]

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[°]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[9]

e P312: Call a POISON CENTER/doctor if you feel unwell.[9]
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e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[9]
e P501: Dispose of contents/ container to an approved waste disposal plant.[9]

Experimental Protocols
General Handling and Storage Protocol

e Receipt and Inspection: Upon receipt, inspect the container for any damage.

o Storage: Store the container tightly sealed in a dry, cool (2-8°C), and well-ventilated area,
away from incompatible materials such as strong oxidizing agents.[6][11] Protect from light.

» Dispensing: When weighing and dispensing the powder, use a chemical fume hood to avoid
inhalation of dust.[12][13] Use non-sparking tools.[14]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses with side shields or goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).
[9] If dust generation is significant, use a NIOSH-approved respirator.[9]

e Hygiene: Wash hands thoroughly after handling.[9] Do not eat, drink, or smoke in the
laboratory.

Spill Response Protocol

» Evacuation: Evacuate the immediate area of the spill.
» Ventilation: Ensure the area is well-ventilated.
o Containment: Prevent the powder from spreading or entering drains.[9][15]

e Cleanup:

o

For small spills, carefully sweep up the solid material, avoiding dust generation.[16]

[¢]

Place the spilled material into a suitable, labeled container for disposal.[11]

[¢]

Clean the spill area with a damp cloth or paper towel.
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o Decontamination: Decontaminate all equipment used for cleanup.

» Waste Disposal: Dispose of the waste in accordance with local, state, and federal
regulations.[9][11]

First Aid Measures

Table 3: First Aid Procedures
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Exposure Route

Procedure

Source(s)

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek
medical attention if symptoms

persist.

(Ol 1][17]

Skin Contact

Immediately wash the affected
area with plenty of soap and
water for at least 15 minutes.
Remove contaminated
clothing. Seek medical
attention if irritation develops

or persists.

[OIL ][]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

[OIL 1] 7]

Ingestion

Do NOT induce vomiting.
Wash out mouth with water.
Never give anything by mouth
to an unconscious person.

Seek medical attention.

[L1)[17]

Firefighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[16][17]

» Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides and

nitrogen oxides.[11][17]
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[11][17]

Stability and Reactivity

¢ Reactivity: No specific reactivity data is available.

o Chemical Stability: Stable under recommended storage conditions.
» Conditions to Avoid: Avoid moisture and exposure to light.[12]

e Incompatible Materials: Strong oxidizing agents.[11]

e Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, and nitrogen oxides.
[17]

Toxicological Information

To the best of our knowledge, the chemical, physical, and toxicological properties of Fmoc-DL-
Nle-OH have not been thoroughly investigated.[11] The primary hazards are expected to be
irritation to the skin, eyes, and respiratory system.[9][10]

Visualizations

Preparation Handling Cleanup & Storage
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Caption: General workflow for handling Fmoc-DL-Nle-OH.
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Personal Protective Equipment (PPE) for Fmoc-DL-Nle-OH
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Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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